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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750 Get Quote

An In-Depth Technical Guide to Formamide-d3
For Researchers, Scientists, and Drug Development Professionals

Introduction
Formamide-d3 (DCOND₂), the deuterated isotopologue of formamide, serves as a valuable

tool in various scientific disciplines, particularly in nuclear magnetic resonance (NMR)

spectroscopy and as a specialized solvent. Its unique properties, stemming from the

replacement of protium with deuterium, offer distinct advantages in experimental design and

data interpretation. This technical guide provides a comprehensive overview of the chemical

and physical properties of Formamide-d3, detailed experimental protocols for its application,

and insights into its spectroscopic characteristics.

Core Chemical and Physical Properties
Formamide-d3 is a colorless liquid with physical characteristics similar to its non-deuterated

counterpart. The substitution of deuterium for hydrogen atoms, however, results in a higher

molecular weight and density. These and other key properties are summarized in the table

below for easy comparison.
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Property Value Reference

Molecular Formula CD₃NO [1]

Linear Formula DCOND₂ [2][3]

Molecular Weight 48.06 g/mol [2][3]

CAS Number 43380-64-9

Melting Point 2-3 °C

Boiling Point 210 °C

Density 1.209 g/mL at 25 °C

Refractive Index (n20/D) 1.447

Isotopic Purity 98 atom % D

Assay 99% (CP)

Spectroscopic Data
Due to the deuteration, the spectroscopic signature of Formamide-d3 differs significantly from

that of formamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Deuterated solvents are invaluable in ¹H NMR spectroscopy as they do not produce a large

solvent signal that can obscure the signals of the analyte. While specific high-resolution spectra

for Formamide-d3 are not readily available in public databases, the absence of proton signals

makes it an excellent solvent for studying the proton NMR of dissolved analytes. For ¹³C NMR,

a single resonance for the carbonyl carbon is expected.

Infrared (IR) Spectroscopy
Infrared spectroscopy of deuterated formamide reveals shifts in vibrational frequencies

compared to the non-deuterated molecule. A high-resolution infrared spectrum of DCONH₂ (a

partially deuterated formamide) was collected in the 3456-3426 cm⁻¹ region, corresponding to

the symmetric NH stretching vibration. In this study, the spectral splitting observed in non-
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deuterated formamide due to vibrational mode coupling was absent in the deuterated

formamide. This highlights the utility of isotopic substitution in simplifying complex spectra and

aiding in the assignment of vibrational modes.

Experimental Protocols
Using Formamide-d3 as a Solvent in NMR Spectroscopy
Formamide-d3's high polarity makes it a suitable solvent for a range of polar organic and

inorganic compounds. The following protocol outlines the general steps for preparing an NMR

sample using Formamide-d3.

Materials:

Formamide-d3

Analyte of interest

NMR tube (5 mm)

Pipettes

Vortex mixer (optional)

Procedure:

Weighing the Analyte: Accurately weigh the desired amount of the analyte. The exact amount

will depend on the molecular weight of the analyte and the field strength of the NMR

spectrometer, but a starting point for a typical high-field instrument is 1-10 mg.

Dissolving the Analyte: Add approximately 0.5-0.6 mL of Formamide-d3 to the vial

containing the analyte.

Homogenization: Gently swirl or vortex the vial to ensure the analyte is completely dissolved.

Mild heating may be applied if the analyte has low solubility at room temperature, but care

should be taken to avoid degradation.
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Transfer to NMR Tube: Using a clean pipette, transfer the solution to a 5 mm NMR tube.

Ensure the liquid column height is sufficient to be within the detection region of the NMR

probe (typically around 4-5 cm).

Data Acquisition: Acquire the NMR spectrum according to the instrument's standard

operating procedures. The absence of proton signals from the solvent will allow for clear

observation of the analyte's proton resonances.

Logical Workflow for NMR Sample Preparation

Sample Preparation Data Acquisition

Weigh Analyte Dissolve in Formamide-d31-10 mg Homogenize Solution0.5-0.6 mL Transfer to NMR Tube Acquire NMR Spectrum

Click to download full resolution via product page

Workflow for preparing an NMR sample using Formamide-d3.

Safety Information
Formamide-d3 shares the same hazards as its non-deuterated analog. It is classified as

dangerous and is suspected of causing cancer and reproductive harm.

Hazard Statements:

H351: Suspected of causing cancer.

H360D: May damage the unborn child.

H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

It is imperative to handle Formamide-d3 in a well-ventilated fume hood and to use appropriate

personal protective equipment (PPE), including gloves and safety glasses.

Conclusion
Formamide-d3 is a specialized chemical with important applications in modern research,

particularly in the field of NMR spectroscopy. Its unique isotopic composition provides a clear

window for the observation of dissolved analytes without solvent interference. While sharing

the same safety concerns as formamide, its utility in elucidating molecular structures makes it

an indispensable tool for chemists and biochemists. This guide provides the foundational

knowledge for the safe and effective use of Formamide-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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